4-(2,4-Difluorobenzyl)piperidin-4-ol

• Molecular Formula: C12H15F2NO
• Molecular Weight: 227.25 g/mol
• IUPAC Name: 4-[(2,4-difluorophenyl)methyl]piperidin-4-ol
• InChI: InChI=1S/C12H15F2NO/c13-10-2-1-9(11(14)7-10)8-12(16)3-5-15-6-4-12/h1-2,7,15-16H,3-6,8H2
• InChI Key: FCRBHFYSQRBTGI-UHFFFAOYSA-N
• Canonical SMILES: C1CNCCC1(CC2=C(C=C(C=C2)F)F)O

Description

4-(2,4-Difluorobenzyl)piperidin-4-ol is a halogenated piperidine derivative featuring a hydroxyl group at the 4-position of the piperidine ring and a 2,4-difluorobenzyl substituent. This compound belongs to a class of molecules widely explored in medicinal chemistry due to the pharmacological versatility of the piperidine scaffold and the electronic effects imparted by fluorine atoms. The 2,4-difluorobenzyl group enhances lipophilicity and metabolic stability, making it a common motif in drug discovery .

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Substituent Variations on the Piperidine Core

4-[(4-Chloro-2-fluoroanilino)methyl]piperidin-4-ol

• Structure: Substitution of the difluorobenzyl group with a (4-chloro-2-fluorophenyl)amino-methyl group.
• The anilino group (-NH-) introduces hydrogen-bonding capacity, which may enhance solubility but reduce metabolic stability due to oxidative susceptibility .
• Applications: Not explicitly stated in evidence, but chloro-fluoroanilino derivatives are often explored in kinase inhibitors or antimicrobial agents.

1-Benzyl-4-(4-fluorophenyl)piperidin-4-ol

• Structure : Contains a benzyl group and a 4-fluorophenyl substituent.
• The benzyl group enhances aromatic π-π stacking interactions, which may improve receptor binding in CNS-targeted therapies .
• Synthesis: Prepared via alkylation or reductive amination, similar to methods described for piperidin-4-ol derivatives (e.g., HPLC-monitored reactions in methanol/NaOH systems) .

Fluorinated Substituents and Marketed Analogs

4-(Trifluoromethyl)piperidin-4-ol

• Structure : Replaces the difluorobenzyl group with a trifluoromethyl (-CF₃) group.
• Key Differences : The -CF₃ group is highly lipophilic and metabolically resistant, often used to improve blood-brain barrier penetration. However, its steric bulk may reduce conformational flexibility compared to the difluorobenzyl moiety .
• Market Status : Actively produced, with global market analyses forecasting growth due to demand in agrochemicals and pharmaceuticals .

4-{[(2,4-Difluorobenzyl)oxy]methyl}piperidine Hydrochloride

• Structure : Adds an oxymethyl linker between the piperidine and difluorobenzyl groups.
• Key Differences: The ether linkage increases polarity and hydrogen-bond acceptor capacity (PSA = 21.3 Ų vs.
• Physicochemical Data : Molecular weight 263.72 g/mol, 4 rotatable bonds, and 18 heavy atoms, suggesting moderate bioavailability .

Piperidine Derivatives with Heterocyclic Attachments

1-[4-(Trifluoromethyl)pyrimidin-2-yl]piperidin-4-ol

• Structure : Incorporates a pyrimidine ring with a trifluoromethyl group.
• Key Differences: The pyrimidinyl group introduces planar aromaticity, favoring interactions with enzymes or nucleic acids.
• Applications : Likely explored in antiviral or anticancer agents due to the prevalence of pyrimidine scaffolds in such therapeutics.

Physicochemical and Pharmacokinetic Comparison

Compound	Molecular Weight (g/mol)	Hydrogen Bond Donors	Hydrogen Bond Acceptors	Rotatable Bonds	Key Substituents
4-(2,4-Difluorobenzyl)piperidin-4-ol	243.25	1 (OH)	3 (F, OH)	3	2,4-Difluorobenzyl, OH
4-(Trifluoromethyl)piperidin-4-ol	169.12	1 (OH)	3 (F, OH)	1	-CF₃, OH
4-[(4-Chloro-2-fluoroanilino)methyl]piperidin-4-ol	274.73	2 (NH, OH)	4 (F, Cl, NH, OH)	4	Chloro-fluoroanilino, OH
1-Benzyl-4-(4-fluorophenyl)piperidin-4-ol	285.36	1 (OH)	2 (F, OH)	4	Benzyl, 4-fluorophenyl, OH